Cas no 16670-52-3 (1,3-Dichloropropan-2-yl 4-methylbenzenesulfonate)

• Product Name: 1,3-Dichloropropan-2-yl 4-methylbenzenesulfonate
• CAS No: 16670-52-3
• MF: C₁₀H₁₂Cl₂O₃S
• MW: 283.171480178833
• CID: 121809
• PubChem ID: 2775703
• Update Time: 2025-04-18

1,3-Dichloropropan-2-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-Dichloropropan-2-yl 4-methylbenzenesulfonate
• 2-Propanol,1,3-dichloro-, 2-(4-methylbenzenesulfonate)
• 2-chloro-1-(chloromethyl)ethyl 4-methylbenzene-1-sulfonate
• p-Toluolsulfonsaeure-(1,3-dichlor-propyl-2-ester)
• DTXSID60379663
• SCHEMBL13160700
• FT-0708610
• 16670-52-3
• 2-Propanol, 1,3-dichloro-, 2-(4-methylbenzenesulfonate)

• Inchi： 1S/C10H12Cl2O3S/c1-8-2-4-10(5-3-8)16(13,14)15-9(6-11)7-12/h2-5,9H,6-7H2,1H3
• InChI Key： GGZHRTGYCGWDQN-UHFFFAOYSA-N
• SMILES： ClCC(CCl)OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 281.98800
• Monoisotopic Mass: 281.9884208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.62730